5-Amino-3-hydroxy-3-methyl-2-oxindole
Overview
Description
5-Amino-3-hydroxy-3-methyl-2-oxindole is a chemical compound with the molecular formula C9H10N2O2 . It is a type of 3-substituted-2-oxindole . It is also known by other synonyms such as 5-amino-3-hydroxy-3-methyl-1H-indol-2-one and 2H-Indol-2-one, 5-amino-1,3-dihydro-3-hydroxy-3-methyl .
Synthesis Analysis
The synthesis of 3,3-disubstituted oxindoles, which are important structure motifs in natural products and pharmaceutical agents, can be achieved using readily available formaldehyde and isatins (and their imines) as the substrates . The reaction proceeds with the assistance of microwave heating in the presence of a mild base . Formaldehyde behaves as both a reductant (via a Cannizzaro process with isatin) and an electrophile .Molecular Structure Analysis
The molecular structure of 5-Amino-3-hydroxy-3-methyl-2-oxindole is based on the 2-oxindole core, which is a prevalent moiety in many natural products and pharmaceutical agents . The C-3 stereocenter of the substituents of oxindoles and their absolute arrangement have a substantial impact on the bioactivity of these substances .Chemical Reactions Analysis
3-Methyl-2-oxindole (MOI), a related compound, undergoes an asymmetric anti-Mannich-type reaction with N-tosyl aryl aldimines in the presence of alkaloid cinchona derivatives to form anti-3,3-disubsituted 2-oxindole derivatives . It also undergoes asymmetric hydroxyamination with nitrosoarenes to form N-nitroso aldol products .Physical And Chemical Properties Analysis
The molecular weight of 5-Amino-3-hydroxy-3-methyl-2-oxindole is 178.19 . More detailed physical and chemical properties were not found in the search results.Mechanism of Action
While the specific mechanism of action for 5-Amino-3-hydroxy-3-methyl-2-oxindole is not mentioned in the search results, it’s worth noting that indole derivatives, which include oxindoles, play a significant role in cell biology and are used as biologically active compounds for the treatment of various disorders in the human body .
Future Directions
The synthesis of chiral compounds using desirable scaffolds with high structural diversity is a significant objective in organic and medicinal chemistry . The development of new synthetic techniques for the synthesis of diverse useful oxindole scaffolds, including 5-Amino-3-hydroxy-3-methyl-2-oxindole, is an area of ongoing research . These techniques are generally simple to apply for the synthesis of other similar scaffolds .
properties
IUPAC Name |
5-amino-3-hydroxy-3-methyl-1H-indol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-9(13)6-4-5(10)2-3-7(6)11-8(9)12/h2-4,13H,10H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIIZYEJEZAJAGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=C(C=CC(=C2)N)NC1=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801214719 |
Source
|
| Record name | 5-Amino-1,3-dihydro-3-hydroxy-3-methyl-2H-indol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801214719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1190319-90-4 |
Source
|
| Record name | 5-Amino-1,3-dihydro-3-hydroxy-3-methyl-2H-indol-2-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1190319-90-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Amino-1,3-dihydro-3-hydroxy-3-methyl-2H-indol-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801214719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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